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Compound of Interest

1-(2,6-Difluorophenyl)-3-
Compound Name:
methylbutan-1-amine

Cat. No.: B13229950

Get Quote

Executive Summary & Chemical Identity

1-(2,6-Difluorophenyl)-3-methylbutan-1-amine is a specialized fluorinated building block,
often utilized in the synthesis of protease inhibitors (e.g., renin or HIV protease targets) and
CNS-active agents.[1][2] The molecule features a homobenzylic amine scaffold with a 2,6-

difluorophenyl substitution.[1][2]
The 2,6-difluoro motif is critical in drug design for two reasons:

+ Metabolic Blocking: It protects the oxidation-prone phenyl ring positions from P450
metabolism.[1]

« Conformational Locking: The steric bulk of the ortho-fluorines restricts rotation around the

bond, potentially locking the bioactive conformation.[1]

Chemical Profile
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Property Specification

IUPAC Name 1-(2,6-difluorophenyl)-3-methylbutan-1-amine

Molecular Formula

Molecular Weight 199.24 g/mol
Chiral Center C1 (Benzylic position)
Key Functional Groups Primary Amine, Difluoroarene, Isobutyl tail

Spectroscopic Elucidation Strategy

The validation of this structure requires a multi-modal approach to confirm the regiochemistry of
the fluorine atoms and the integrity of the alkyl chain.

Nuclear Magnetic Resonance (NMR) Profiling
The 2,6-difluoro substitution pattern creates a distinct "fingerprint” in both

and

NMR.[2]

NMR (Recommended Frequency: 376 MHZz)

» Signal: A single signal (if rotation is fast) or two diastereotopic signals (if rotation is restricted
by the chiral center).

e Chemical Shift: Typically
-110 to -115 ppm.[1][2]

o Multiplicity: Triplet of triplets (tt) due to coupling with H3/H5 (
Hz) and H4 (

Hz).[1]

NMR (500 MHz,
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)

e Benzylic Proton (

): Atriplet or double-doublet at
4.0-4.5 ppm.[1][2]
o Diagnostic Feature: Look for long-range coupling (
) to the ortho-fluorines, appearing as broadening or fine splitting.[1][2]
e Aromatic Protons:
o H4 (Para): Triplet of triplets at
7.1-7.3 ppm.
o H3/H5 (Meta): Triplet (appearing as apparent triplets due to F coupling) at
6.8—7.0 ppm.[1]
o Alkyl Chain:
o (Methylene): Diastereotopic protons (due to C1 chirality) appearing as multiplets at
1.4-1.8 ppm.[1]
o (Methine): Multiplet at
1.6 ppm.

o (Methyls): Two doublets at

0.9 ppm (diastereotopic methyls).[1]

Mass Spectrometry (ESI-HRMS)

« lonization: Positive Mode (

).[1]
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e Theoretical m/z: 200.1249.[2]
e Fragmentation Pattern (MS/MS):
o Base Peak: Loss of ammonia (

) is common in benzylic amines, but the tropylium ion formation dominates.[2]

o Diagnostic Fragment: Cleavage of the

bond yields the 2,6-difluorobenzyl cation (m/z ~127).[1][2] This is the "signature" peak
confirming the difluoro ring.

Stereochemical Determination Protocols

Since C1 is a chiral center, determining the Enantiomeric Excess (ee) is mandatory.[2]

Chiral HPLC Method

Direct separation of the primary amine is often difficult due to peak tailing. Derivatization is
recommended.[2][3]

o Derivatization Agent: GITC (2,3,4,6-Tetra-O-acetyl-beta-D-glucopyranosyl isothiocyanate) or
Mosher's Acid Chloride.[1][2]

e Column: Polysaccharide-based (e.g., Chiralpak AD-H or OD-H).[1][2]
e Mobile Phase: Hexane/IPA/Diethylamine (90:10:0.1).

o Detection: UV at 260 nm (phenyl absorption).

Vibrational Circular Dichroism (VCD)

For absolute configuration assignment (R vs. S) without crystallization:

e Measure FTIR and VCD spectra in

[2]

e Compute DFT (B3LYP/6-31G*) predicted spectra for the (R)-enantiomer.[1]
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+ Compare sign patterns of the amide I/1l bands (if derivatized) or C-F stretches (~1450
).[1]

Analytical Workflow Visualization

The following diagram outlines the logical flow for full structural validation, from crude synthesis
to certified reference material.

Crude Sample

1-(2,6-Difluorophenyl)-3-methylbutan-1-amine
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Solid State Profiling (Derivatized)

Single Crystal XRD
(HCI salt)

Click to download full resolution via product page

Figure 1: Analytical decision matrix for the structural validation of fluorinated benzylic amines.
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Solid-State Characterization & Salt Selection

The free base is likely an oil or low-melting solid.[1][2] For drug development, a crystalline salt
form is required.[2]

Salt Screening
e Hydrochloride (HCI): Standard first choice. Likely to form stable needles.[2]
o Protocol: Dissolve free base in

, add 4M HCI in dioxane dropwise.[2]

o Fumarate/Tartrate: Use if HCI is hygroscopic.[2] Tartrate allows for potential chiral resolution
via diastereomeric crystallization.[2]

X-Ray Powder Diffraction (PXRD)
e Purpose: Polymorph identification.
o Key Region: 2,6-difluoro substitution often leads to unique packing motifs due to

interactions.[1][2] Look for distinct reflections in the

range.[1]

Impurity Profiling

Common synthetic routes (e.g., Grignard addition to nitriles or imines) yield specific impurities:

» Des-fluoro analogs: Arising from incomplete fluorination of starting materials.[1][2] Detectable
via

NMR (absence of signal) or LC-MS (
m/z = -18).[1]

o Dimerization products: Reductive coupling byproducts if synthesized via imine reduction.[2]
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« Atropisomers: While rare for this specific chain length, check for line broadening in NMR at
low temperatures (

), which indicates restricted rotation of the difluorophenyl ring.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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